Cas no 500775-82-6 (8-Chloro-2-phenylquinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-phenylquinoline-4-carbonyl chloride
• CAS No: 500775-82-6
• MF: C₁₆H₉Cl₂NO
• MW: 302.154762029648
• MDL: MFCD03422811
• CID: 4714757
• PubChem ID: 344149
• Update Time: 2025-06-10

8-Chloro-2-phenylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-phenylquinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 8-chloro-2-phenyl-
• NSC400892
• BBL014720
• STL197129
• R7507
• 8-Chloro-2-phenylquinoline-4-carbonyl chloride

• MDL： MFCD03422811
• Inchi： 1S/C16H9Cl2NO/c17-13-8-4-7-11-12(16(18)20)9-14(19-15(11)13)10-5-2-1-3-6-10/h1-9H
• InChI Key： QVXMKYLRSHATRW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C(=O)Cl)C=C(C3C=CC=CC=3)N=C21

Computed Properties

• Exact Mass: 301.0061193g/mol
• Monoisotopic Mass: 301.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Chloro-2-phenylquinoline-4-carbonyl chloride

Professional Introduction to 8-Chloro-2-phenylquinoline-4-carbonyl chloride (CAS No. 500775-82-6)

8-Chloro-2-phenylquinoline-4-carbonyl chloride, with the chemical identifier CAS No. 500775-82-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both chloro and phenyl substituents on the quinoline backbone enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound’s molecular structure, characterized by a benzene ring fused to a pyridine-like quinoline system, provides a versatile platform for further functionalization. This structural motif is particularly interesting because quinoline derivatives have a long history of use in medicinal chemistry, with many known bioactive agents derived from this scaffold. The 8-Chloro-2-phenylquinoline-4-carbonyl chloride specifically is notable for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the synthesis of pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The quinoline scaffold, due to its inherent biological activity, continues to be a focal point in this endeavor. The introduction of chlorine atoms into the structure not only modifies electronic properties but also opens up possibilities for further derivatization, allowing chemists to tailor the compound’s properties for specific applications. For instance, the carbonyl chloride functionality at the 4-position is particularly useful for forming amide or ester bonds, which are common in drug molecules.

One of the most compelling aspects of 8-Chloro-2-phenylquinoline-4-carbonyl chloride is its role as a key intermediate in the synthesis of bioactive compounds. Researchers have leveraged this compound to develop new molecules with potential applications in treating various diseases, including infectious diseases and cancer. The phenyl group provides steric and electronic effects that can influence binding interactions with biological targets, while the chloro substituent can be readily displaced by nucleophiles to introduce other functional groups. This flexibility makes it an indispensable tool in medicinal chemistry.

The compound’s reactivity also makes it suitable for exploring novel synthetic pathways. For example, it can be used to construct more complex heterocyclic systems through cyclization reactions or to introduce specific functional groups through cross-coupling techniques. These synthetic strategies are not only academically intriguing but also have practical implications for industrial-scale drug production. The ability to efficiently synthesize derivatives of 8-Chloro-2-phenylquinoline-4-carbonyl chloride underscores its importance as a building block in pharmaceutical research.

Recent studies have highlighted the compound’s utility in the development of antiviral and anticancer agents. Quinoline derivatives are known for their broad spectrum of biological activity, and modifications to the core structure can significantly alter their pharmacological properties. The chloro and phenyl substituents on 8-Chloro-2-phenylquinoline-4-carbonyl chloride contribute to its unique chemical profile, enabling it to serve as a precursor for molecules that interact with biological targets in novel ways. This has spurred interest among researchers looking to develop next-generation therapeutics.

The synthesis of CAS No. 500775-82-6 involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a quinoline derivative followed by selective chlorination and functional group manipulation. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly. Such improvements are crucial for ensuring that pharmaceutical intermediates like this one can be produced on scales necessary for commercial applications.

In conclusion, 8-Chloro-2-phenylquinoline-4-carbonyl chloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers developing new drugs. As our understanding of biological systems grows, compounds like this one will continue to play a pivotal role in discovering treatments for some of humanity’s most pressing health challenges. The ongoing exploration of its derivatives and synthetic applications ensures that its importance will only increase in the coming years.